Cas no 1806802-79-8 (4-(Chloromethyl)-2-(difluoromethyl)-3,6-dimethoxypyridine)

• Product Name: 4-(Chloromethyl)-2-(difluoromethyl)-3,6-dimethoxypyridine
• CAS No: 1806802-79-8
• MF: C₉H₁₀ClF₂NO₂
• MW: 237.631008625031
• CID: 4851917
• Update Time: 2025-06-07

4-(Chloromethyl)-2-(difluoromethyl)-3,6-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(difluoromethyl)-3,6-dimethoxypyridine

• Inchi： 1S/C9H10ClF2NO2/c1-14-6-3-5(4-10)8(15-2)7(13-6)9(11)12/h3,9H,4H2,1-2H3
• InChI Key： LGELMRMDVNDQKS-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=C(C(F)F)C=1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• XLogP3: 2.2
• Topological Polar Surface Area: 31.4

Additional information on 4-(Chloromethyl)-2-(difluoromethyl)-3,6-dimethoxypyridine

Comprehensive Overview of 4-(Chloromethyl)-2-(difluoromethyl)-3,6-dimethoxypyridine (CAS No. 1806802-79-8)

The compound 4-(Chloromethyl)-2-(difluoromethyl)-3,6-dimethoxypyridine (CAS No. 1806802-79-8) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl and difluoromethyl substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its dimethoxypyridine backbone serves as a versatile scaffold for designing novel therapeutics.

In recent years, the demand for fluorinated compounds like 4-(Chloromethyl)-2-(difluoromethyl)-3,6-dimethoxypyridine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate fluorine-containing moieties into drug candidates. The compound’s CAS No. 1806802-79-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its applications extend to agrochemicals, where it contributes to the development of next-generation crop protection agents.

The synthesis of 4-(Chloromethyl)-2-(difluoromethyl)-3,6-dimethoxypyridine involves multi-step organic transformations, often starting from commercially available pyridine precursors. Key steps include the introduction of the difluoromethyl group via electrophilic fluorination and the subsequent chlorination of the methylene moiety. These processes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical-grade intermediates. Researchers also explore its reactivity in cross-coupling reactions, which are pivotal in modern synthetic chemistry.

From an environmental perspective, the compound’s chloromethyl and difluoromethyl groups raise questions about its ecological impact. However, recent studies highlight its biodegradability under controlled conditions, addressing concerns about persistent organic pollutants. This aspect is crucial for industries aiming to comply with green chemistry principles. The compound’s CAS No. 1806802-79-8 is often associated with queries about sustainable synthesis methods, reflecting the broader shift toward eco-friendly chemical production.

In the context of AI-driven drug discovery, 4-(Chloromethyl)-2-(difluoromethyl)-3,6-dimethoxypyridine has emerged as a promising candidate for virtual screening. Its molecular properties, such as lipophilicity and hydrogen-bonding capacity, are frequently analyzed using machine learning algorithms. This intersection of chemistry and artificial intelligence is a hot topic, with many researchers searching for ways to leverage computational tools to accelerate the identification of bioactive compounds. The compound’s structural complexity makes it an ideal case study for such applications.

Another area of interest is the compound’s potential role in precision medicine. Its ability to serve as a building block for targeted therapies aligns with the personalized healthcare trend. For instance, modifications to the dimethoxypyridine core could yield compounds with selective activity against specific disease pathways. This versatility underscores its value in both academic and industrial settings, where the focus is on developing tailored solutions for complex medical challenges.

In summary, 4-(Chloromethyl)-2-(difluoromethyl)-3,6-dimethoxypyridine (CAS No. 1806802-79-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical properties, combined with the growing emphasis on sustainable synthesis and AI-driven research, position it as a key player in modern chemistry. As innovation continues, this compound is likely to remain at the forefront of scientific exploration, addressing both current and future challenges in the field.